13-OAHSA

• Molecular Formula: C36H68O4
• Molecular Weight: 564.9 g/mol
• InChI: InChI=1S/C36H68O4/c1-3-5-7-8-9-10-11-12-13-14-15-19-22-25-29-33-36(39)40-34(30-26-6-4-2)31-27-23-20-17-16-18-21-24-28-32-35(37)38/h12-13,34H,3-11,14-33H2,1-2H3,(H,37,38)/b13-12-
• InChIKey: RCTXOTTXFKSGGU-SEYXRHQNSA-N

13-OAHSA: Naturally Abundant FAHFA Mediator

13-OAHSA (CAS 1997286-67-5) is a member of the Fatty Acid Esters of Hydroxy Fatty Acids (FAHFA) family, specifically an oleic acid ester of 13-hydroxy stearic acid [1]. As a branched endogenous lipid, FAHFAs have emerged as key regulators of glucose homeostasis and inflammation [2]. 13-OAHSA is characterized by its unique structure where an oleoyl chain (C18:1) is esterified to the 13th carbon of a hydroxy stearic acid backbone, distinguishing it from other FAHFA families like the palmitic acid-based PAHSAs [1].

Endogenous Mediator

OAHSA family FAHFA lipid with roles in metabolic and inflammatory signaling studies

Dual Mechanism

Reported EP2 receptor agonist and 15-PGDH inhibitor, enabling prostaglandin pathway research

Positional Isomer

Position-specific activity profile supports structure-activity relationship studies within FAHFA class

• [1] Aryal, P., Syed, I., Lee, J., et al. (2021). Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs). Journal of Lipid Research, 62, 100108. View Source
• [2] Yore, M. M., Syed, I., Moraes-Vieira, P. M., et al. (2014). Discovery of a Class of Endogenous Mammalian Lipids with Anti-Diabetic and Anti-Inflammatory Effects. Cell, 159(2), 318-332. View Source

13-OAHSA Specificity Over Other FAHFAs

FAHFAs are a heterogeneous class of lipids; their biological and analytical properties are exquisitely sensitive to both the acyl chain composition and the position of the ester bond. Simply substituting a PAHSA (palmitic acid-based) for an OAHSA (oleic acid-based), or even another OAHSA regioisomer, introduces substantial variability in experimental outcomes. For instance, PAHSAs are known for a high background signal in mass spectrometry workflows, while OAHSAs like 13-OAHSA offer a much cleaner analytical profile [1]. Furthermore, functional assays reveal stark differences in glucose-stimulated insulin secretion (GSIS) potency among FAHFA isomers, with 13-OAHSA demonstrating a distinct efficacy profile that is not shared by its close structural analogs [2]. For researchers seeking reproducible, quantifiable data in metabolic or inflammation studies, the choice of a specific, well-characterized FAHFA isomer like 13-OAHSA is therefore critical to avoid confounding results.

Positional Specificity

FAHFA activity is highly dependent on ester bond position; 12-OAHSA and 13-OAHSA are active in GSIS while 5- and 9-OAHSA are inactive, making generic substitution unreliable.

Dual Pharmacology Gap

13-OAHSA combines EP2 agonism and 15-PGDH inhibition, a profile not present in Butaprost or other OAHSAs; single-mechanism alternatives will not replicate this combined signaling context.

Acyl Chain Identity

OAHSAs containing oleic acid (13-OAHSA) exhibit distinct physical and signaling profiles compared to stearic acid-based 13-SAHSA, limiting interchangeability for metabolic state modeling.

• [1] Kolar, M. J., Nelson, A. T., Chang, T., et al. (2018). A Faster Protocol for Endogenous FAHFA Measurements. Analytical Chemistry, 90(8), 5358–5365. View Source
• [2] Aryal, P., Syed, I., Lee, J., et al. (2021). Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs). Journal of Lipid Research, 62, 100108. View Source

13-OAHSA Product-Specific Evidence

EP2 Receptor Affinity vs. Standard Agonist

In a direct head-to-head comparison of FAHFA isomers for their ability to potentiate glucose-stimulated insulin secretion (GSIS), 13-OAHSA demonstrated the highest efficacy within the OAHSA family. At a concentration of 20 μM, 13-OAHSA increased GSIS by 68% relative to vehicle control in MIN6 pancreatic β-cells. This potency was greater than that of other OAHSA regioisomers, including 9-OAHSA, 10-OAHSA, and 12-OAHSA, establishing its functional superiority for this key anti-diabetic mechanism [1].

EP2 Receptor Affinity

Data to verify

Kd ~1 nM vs. Butaprost (low-nM range)

Reported EP2 binding affinity comparable to standard agonist

Isolated receptor binding assay; no source cited

Evidence Dimension	Potentiation of Glucose-Stimulated Insulin Secretion (GSIS)
Target Compound Data	68% increase in GSIS over vehicle
Comparator Or Baseline	Vehicle control (0.01% DMSO) and other OAHSA regioisomers (9-, 10-, 12-OAHSA)
Quantified Difference	68% increase; 13-OAHSA was the most potent OAHSA tested.
Conditions	Clonal MIN6 pancreatic β-cells, 20 μM FAHFA concentration, 0.01% DMSO, high glucose (20 mM) stimulation.

Why This Matters

For researchers studying insulin secretion, selecting the most potent regioisomer (13-OAHSA) ensures maximal signal-to-noise in functional assays, reducing the required compound concentration and improving experimental sensitivity.

• [1] Aryal, P., Syed, I., Lee, J., et al. (2021). Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs). Journal of Lipid Research, 62, 100108. (Data from Figure 2C) View Source

15-PGDH Enzyme Inhibition

Lipidomic profiling of serum from glucose-tolerant AG4OX mice (which overexpress the Glut4 glucose transporter in adipose tissue) revealed that OAHSAs are the most abundantly expressed FAHFA family member in this insulin-sensitive state. While PAHSAs are highly abundant in adipose tissue, OAHSAs, including 13-OAHSA, dominate in the circulation. This finding positions 13-OAHSA as a critical endogenous biomarker and a lead compound for studying systemic metabolic regulation, in contrast to the more tissue-centric PAHSAs [1].

15-PGDH Inhibition

Class-level

Competitive inhibitor (present) vs. Butaprost (absent)

Dual EP2/15-PGDH activity not shared by standard agonist

Class-level inference; source not publicly available

Evidence Dimension	Relative endogenous abundance in serum
Target Compound Data	OAHSAs (the family containing 13-OAHSA) are the most abundantly expressed FAHFA family in AG4OX mouse serum.
Comparator Or Baseline	Other FAHFA families (e.g., PAHSAs, POHSA, SAHSA)
Quantified Difference	OAHSAs > other FAHFA families in serum abundance (qualitative rank order).
Conditions	Serum from glucose-tolerant AG4OX mice (model of enhanced insulin sensitivity).

Why This Matters

This evidence suggests 13-OAHSA is a physiologically relevant lipid mediator. For procurement, it validates the use of 13-OAHSA in studies aimed at understanding endogenous lipid signaling pathways that maintain insulin sensitivity, providing greater translational relevance than less abundant analogs.

• [1] Yore, M. M., Syed, I., Moraes-Vieira, P. M., et al. (2014). Discovery of a Class of Endogenous Mammalian Lipids with Anti-Diabetic and Anti-Inflammatory Effects. Cell, 159(2), 318-332. (As referenced in Cayman Chemical product description). View Source

Elevated Serum Abundance in Insulin-Sensitive Mice

In targeted LC-MS/MS workflows for endogenous FAHFA measurement, OAHSAs (including 13-OAHSA) exhibit a significantly lower background signal compared to PAHSAs. This is a critical analytical differentiator. The high background associated with PAHSAs, arising from solid-phase extraction (SPE) cartridge contaminants, can account for up to 50% of the total signal, severely limiting assay sensitivity and reproducibility for low-abundance samples like serum [1]. In contrast, OAHSAs have a much lower background, making them easier to measure accurately and with higher throughput [1].

Serum Abundance

Class-level

OAHSA family 16–18× elevated in insulin-sensitive AG4OX vs. WT mice

Correlates with insulin-sensitive metabolic state

Family-level lipidomic observation; isomer-specific data limited

Evidence Dimension	Analytical background signal in LC-MS
Target Compound Data	OAHSAs (class containing 13-OAHSA) have a 'much lower background signal'.
Comparator Or Baseline	PAHSAs (class-level comparator)
Quantified Difference	PAHSA background can account for up to 50% of signal in some runs; OAHSA background is significantly lower (not quantified in the study).
Conditions	LC-MS/MS analysis using Multiple Reaction Monitoring (MRM) in negative ionization mode following SPE sample preparation.

Why This Matters

For analytical chemists and core facilities establishing quantitative lipidomics assays, choosing an OAHSA like 13-OAHSA as a standard or target analyte over a PAHSA can dramatically improve assay sensitivity, reduce variability, and shorten method development time.

• [1] Kolar, M. J., Nelson, A. T., Chang, T., et al. (2018). A Faster Protocol for Endogenous FAHFA Measurements. Analytical Chemistry, 90(8), 5358–5365. View Source

13-OAHSA Recommended Applications

EP2 Receptor Prostaglandin Signaling Studies

13-OAHSA is the optimal positive control or tool compound for high-throughput screening assays aimed at identifying novel insulin secretagogues. Its validated 68% potentiation of GSIS in MIN6 cells at 20 μM provides a robust and reproducible benchmark against which new chemical entities can be compared. The use of 13-OAHSA ensures assay sensitivity and relevance, as it represents the most potent OAHSA isomer for this specific function [1].

Insulin-Sensitive Metabolic State Models

Given its status as a member of the most abundant circulating FAHFA family in an insulin-sensitive mouse model (AG4OX), 13-OAHSA is the ideal exogenous tool compound to mimic or amplify endogenous signaling pathways that maintain glucose homeostasis. Studies aimed at elucidating the GPR40-dependent or -independent mechanisms of insulin sensitization should prioritize 13-OAHSA to ensure physiological relevance, rather than using less abundant or tissue-restricted FAHFA analogs like PAHSAs [2].

HSC Ex Vivo Expansion

For analytical laboratories developing targeted lipidomics assays for clinical or translational research, 13-OAHSA serves as a superior calibrant and internal standard for the OAHSA family. Its inherently low analytical background, compared to the problematic PAHSAs, facilitates the creation of more sensitive and reproducible quantitative methods for detecting these metabolically active lipids in complex biological matrices like serum or plasma [3].

Application

Selection Property

Validation Focus

EP2 signaling studies

Lipid-based EP2 agonist with reported dual activity

EP2-mediated pathway response and 15-PGDH inhibition context

Insulin-sensitivity & islet models

OAHSA isomer with insulinotropic activity context

GSIS endpoint and islet function assays

HSC ex vivo expansion

Reported preservation of self-renewal, reduction of differentiation

Stemness marker and colony-forming cell assays

Positional-specificity SAR

Positional isomer activity gradient (C12/13 active vs. C5/C9 inactive)

GSIS or signaling endpoint comparison among FAHFA isomers

• [1] Aryal, P., Syed, I., Lee, J., et al. (2021). Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs). Journal of Lipid Research, 62, 100108. View Source
• [2] Yore, M. M., Syed, I., Moraes-Vieira, P. M., et al. (2014). Discovery of a Class of Endogenous Mammalian Lipids with Anti-Diabetic and Anti-Inflammatory Effects. Cell, 159(2), 318-332. View Source
• [3] Kolar, M. J., Nelson, A. T., Chang, T., et al. (2018). A Faster Protocol for Endogenous FAHFA Measurements. Analytical Chemistry, 90(8), 5358–5365. View Source